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Compound of Interest

Compound Name: Imipramine-dé

Cat. No.: B563506

This guide provides a comprehensive technical overview of Imipramine-d6, a critical reagent in
modern bioanalytical chemistry. Designed for researchers, scientists, and drug development
professionals, this document delves into the molecule's chemical properties, synthesis, and its
pivotal role as an internal standard in pharmacokinetic and toxicological studies of the tricyclic
antidepressant, Imipramine.

Introduction: The Need for Stable Isotope-Labeled
Standards

In the realm of quantitative bioanalysis, particularly in methods employing liquid
chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-
MS), precision and accuracy are paramount. Stable isotope-labeled (SIL) internal standards
are the gold standard for achieving reliable quantification of analytes in complex biological
matrices.[1] Imipramine-d6, a deuterium-labeled analog of Imipramine, serves this exact
purpose. By incorporating six deuterium atoms, its chemical and physical properties remain
nearly identical to the parent drug, Imipramine, ensuring it behaves similarly during sample
extraction, chromatography, and ionization. However, its increased mass allows it to be
distinguished by a mass spectrometer, making it an ideal internal standard for the quantification
of Imipramine.[1][2]

Imipramine-d6: Chemical Identity and Properties
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Imipramine-d6 is the deuterium-labeled form of Imipramine, a tertiary amine tricyclic
antidepressant.[2] The deuterium labels are located on the two methyl groups of the
dimethylaminopropyl side chain.

Systematic Name: 10,11-Dihydro-N,N-di(methyl-d3)-5H-dibenz[b,flazepine-5-propanamine[3]
[41[5]

Chemical Structure

The structure of Imipramine-d6 is identical to that of Imipramine, with the exception of the six
hydrogen atoms on the N,N-dimethyl groups being replaced by deuterium.
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Synthesis of Deuterium-Labeled Imipramine

Deuterated Reagent
(e.g., DCI/D20 or CDsl)
T
Chemical Reaction Purification Final Product Quality Control
(e.g., H-D Exchange or N-methylation) (e.g., HPLC) (Imipramine-d6) (MS, NMR)
—v

Starting Material
(e.g., Imipramine or Desipramine)
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Sample Preparation Workflow

(100 pL Plasma Sample)

Add 60 pL Imipramine-d6 (IS)

l

Add 240 pL Protein Precipitant

Vortex (10 min)

(Centrifuge (122,000 rpm, 10 minD

Collect 50 pL Supernatant

l

Dilute with 150 pL Water

l

Inject 5 pL into LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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